ACETYL-L-CARNITINE
ACETYL-L-CARNITINE
O-acetylcarnitine is an O-acylcarnitine having acetyl as the acyl substituent. It has a role as a human metabolite. It derives from an acetic acid. It is a conjugate base of an O-acetylcarnitinium.
An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS.
An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS.
Brand Name:
Vulcanchem
CAS No.:
14992-62-2
VCID:
VC0081301
InChI:
InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3
SMILES:
CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula:
C9H17NO4
Molecular Weight:
203.24 g/mol
ACETYL-L-CARNITINE
CAS No.: 14992-62-2
Main Products
VCID: VC0081301
Molecular Formula: C9H17NO4
Molecular Weight: 203.24 g/mol
CAS No. | 14992-62-2 |
---|---|
Product Name | ACETYL-L-CARNITINE |
Molecular Formula | C9H17NO4 |
Molecular Weight | 203.24 g/mol |
IUPAC Name | 3-acetyloxy-4-(trimethylazaniumyl)butanoate |
Standard InChI | InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3 |
Standard InChIKey | RDHQFKQIGNGIED-UHFFFAOYSA-N |
SMILES | CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
Canonical SMILES | CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
Description | O-acetylcarnitine is an O-acylcarnitine having acetyl as the acyl substituent. It has a role as a human metabolite. It derives from an acetic acid. It is a conjugate base of an O-acetylcarnitinium. An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS. |
Solubility | In water, 1X10+6 mg/L at 25 °C (est) |
Synonyms | Acetyl Carnitine Acetyl L Carnitine Acetyl-L-Carnitine Acetylcarnitine Acetylcarnitine, (R)-Isomer Alcar Branigen Carnitine, Acetyl Levocarnitine Acetyl Medosan |
PubChem Compound | 1 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume